2-({3-benzyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxopyrido[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H20N4O3S/c1-30-18-10-5-9-17(13-18)25-20(28)15-31-23-26-21-19(11-6-12-24-21)22(29)27(23)14-16-7-3-2-4-8-16/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key: LRQJQBZYLVZVCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3=C(C=CC=N3)C(=O)N2CC4=CC=CC=C4
• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol

Description

2-({3-benzyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H20N4O3S and its molecular weight is 432.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and crystal structures of similar compounds have been extensively studied, providing insights into their molecular conformations and potential for chemical modification. For instance, research on 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveals molecules with a folded conformation, highlighting the inclined orientation between pyrimidine and benzene rings. This structural information is crucial for understanding the molecule's interaction with biological targets (Subasri et al., 2017).

Antitumor Activity

Several derivatives within this chemical framework have been synthesized and evaluated for their antitumor activities. Notably, thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have demonstrated potent anticancer activity against various human cancer cell lines. This suggests a promising avenue for the development of new anticancer agents, with some compounds showing activity comparable to established chemotherapeutics (Hafez & El-Gazzar, 2017).

Dual Inhibitory Activity

The exploration of dual inhibitors for key enzymes such as thymidylate synthase and dihydrofolate reductase is another area of interest. Compounds based on the thieno[2,3-d]pyrimidine scaffold have been synthesized and shown to exhibit dual inhibitory activity. These findings are significant for the development of multifunctional therapeutic agents, offering a new perspective on targeting multiple pathways in disease management (Gangjee et al., 2008).